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Compound of Interest

Compound Name: 16:1 Cholesteryl ester-d7

Cat. No.: B15553729

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 16:1 Cholesteryl ester-d7, a

deuterated analog of the endogenous cholesteryl palmitoleate. This isotopically labeled lipid is

a critical tool in advanced biomedical research, particularly in the field of lipidomics. Its primary

application lies in its use as an internal standard for the precise and accurate quantification of

cholesteryl esters in biological samples using mass spectrometry. This guide will detail its

molecular properties, applications, and provide exemplary experimental protocols for its use.

Core Molecular Data
16:1 Cholesteryl ester-d7 is a synthetic molecule where seven hydrogen atoms on the

terminal isopropyl group of the cholesterol tail have been replaced with deuterium. This isotopic

labeling results in a mass shift that allows it to be distinguished from its endogenous, non-

labeled counterpart by a mass spectrometer, without significantly altering its chemical and

physical properties.
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Property Value

Molecular Weight 630.09

Empirical Formula C₄₃H₆₇D₇O₂

CAS Number 1416275-33-6

Applications in Research
The primary utility of 16:1 Cholesteryl ester-d7 stems from its role as an internal standard in

quantitative mass spectrometry. In lipidomics, where the goal is to quantify hundreds of

different lipid species in a complex biological sample, internal standards are essential for

correcting for variations in sample preparation and instrument response.

Key applications include:

Metabolic Tracer: By introducing 16:1 Cholesteryl ester-d7 into a biological system,

researchers can trace its metabolism and understand the dynamics of cholesteryl ester

synthesis, transport, and catabolism.

Quantification of Endogenous Cholesteryl Esters: It serves as an ideal internal standard for

liquid chromatography-mass spectrometry (LC-MS) based methods to quantify cholesteryl

palmitoleate and other cholesteryl esters in various biological matrices such as plasma,

serum, tissues, and cells.

Disease Biomarker Discovery: Accurate quantification of cholesteryl esters is crucial in

studying various diseases, including cardiovascular disease, metabolic syndrome, and

certain cancers, where lipid metabolism is often dysregulated.

Experimental Protocols
The following is a representative protocol for the quantification of cholesteryl esters in human

plasma using 16:1 Cholesteryl ester-d7 as an internal standard.

Sample Preparation (Lipid Extraction)
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A common and effective method for extracting lipids from plasma is the Bligh-Dyer method or

variations thereof.

Materials:

Human plasma

16:1 Cholesteryl ester-d7 internal standard solution (in chloroform/methanol)

Chloroform

Methanol

Deionized water

Centrifuge tubes

Procedure:

To 100 µL of plasma in a glass tube, add a known amount of 16:1 Cholesteryl ester-d7
internal standard.

Add 1.4 mL of a 1:1 (v/v) mixture of chloroform and methanol.

Vortex the mixture thoroughly for 1 minute to ensure complete mixing and protein

precipitation.

Add 0.4 mL of chloroform and vortex for 30 seconds.

Add 0.4 mL of deionized water and vortex for 30 seconds.

Centrifuge the sample at 2000 x g for 10 minutes to separate the phases.

Carefully collect the lower organic phase, which contains the lipids, using a glass pipette.

Dry the collected organic phase under a stream of nitrogen gas.

Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of

1:1 v/v butanol/methanol).
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Liquid Chromatography-Mass Spectrometry (LC-MS)
Analysis

Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system coupled to a tandem mass

spectrometer (e.g., a triple quadrupole or Q-TOF instrument).

Chromatographic Conditions:

Column: A reverse-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.

Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

Gradient: A suitable gradient to separate the cholesteryl esters from other lipid classes.

For example, starting with a low percentage of mobile phase B and increasing it over time.

Flow Rate: 0.3 mL/min.

Column Temperature: 50°C.

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Scan Mode: Multiple Reaction Monitoring (MRM) is typically used for quantification.

MRM Transitions:

16:1 Cholesteryl Ester (endogenous): Precursor ion [M+NH₄]⁺ → Product ion (e.g., the

cholesterol backbone fragment).

16:1 Cholesteryl ester-d7 (internal standard): Precursor ion [M+NH₄]⁺ → Product ion

(the corresponding deuterated cholesterol backbone fragment).

Instrument Parameters: Optimize parameters such as capillary voltage, source

temperature, and collision energy for maximum sensitivity.
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Data Analysis and Quantification
Integrate the peak areas for the endogenous 16:1 Cholesteryl ester and the 16:1
Cholesteryl ester-d7 internal standard.

Calculate the ratio of the peak area of the endogenous analyte to the peak area of the

internal standard.

Generate a calibration curve using known concentrations of a non-deuterated 16:1

Cholesteryl ester standard with a fixed amount of the internal standard.

Determine the concentration of the endogenous 16:1 Cholesteryl ester in the sample by

interpolating its peak area ratio on the calibration curve.

Signaling Pathways and Workflows
Cholesteryl Ester Metabolism
Cholesteryl esters are central to cholesterol homeostasis. They are formed from cholesterol

and fatty acids and are the primary form in which cholesterol is stored in cells and transported

in lipoproteins.
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Caption: Simplified pathway of cholesteryl ester synthesis, storage, and hydrolysis.

Experimental Workflow for Lipidomics Analysis
The following diagram illustrates the typical workflow for a lipidomics experiment utilizing 16:1
Cholesteryl ester-d7.
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Caption: Workflow for quantitative lipidomics using a deuterated internal standard.

To cite this document: BenchChem. [An In-depth Technical Guide to 16:1 Cholesteryl Ester-
d7]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553729/docs#an-in-depth-technical-guide-to-16-1-
cholesteryl-ester-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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